Cas no 113457-35-5 (4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid)
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid
-
- MDL: MFCD09710775
- Inchi: 1S/C15H13ClO4/c1-19-14-8-11(15(17)18)5-6-13(14)20-9-10-3-2-4-12(16)7-10/h2-8H,9H2,1H3,(H,17,18)
- InChI Key: MKKHRLMGOCPXBP-UHFFFAOYSA-N
- SMILES: ClC1=CC=CC(=C1)COC1C=CC(C(=O)O)=CC=1OC
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040024-500mg |
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid |
113457-35-5 | 500mg |
2047CNY | 2021-05-07 | ||
| Matrix Scientific | 040024-500mg |
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid |
113457-35-5 | 500mg |
$126.00 | 2023-09-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 040024-500mg |
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid |
113457-35-5 | 500mg |
2047.0CNY | 2021-07-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1405977-500mg |
4-((3-Chlorobenzyl)oxy)-3-methoxybenzoic acid |
113457-35-5 | 98% | 500mg |
¥4309.00 | 2024-08-09 |
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
Additional information on 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid
Introduction to 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid (CAS No. 113457-35-5)
4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 113457-35-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This benzoic acid derivative features a unique structural motif, combining a methoxy group at the third position and an oxygenated chlorobenzyl moiety at the fourth position, which imparts distinct chemical and pharmacological properties. The compound’s molecular structure not only makes it a valuable intermediate in synthetic chemistry but also positions it as a potential candidate for further exploration in drug discovery and therapeutic applications.
The synthesis of 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid involves meticulous organic transformations that highlight the compound’s synthetic versatility. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) substituents on the aromatic ring creates a delicate balance that influences its reactivity and interaction with biological targets. This balance is particularly intriguing from a medicinal chemistry perspective, as it can modulate the compound’s solubility, metabolic stability, and binding affinity to enzymes or receptors.
In recent years, there has been growing interest in benzoic acid derivatives due to their diverse biological activities. 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid has been studied for its potential role in modulating inflammatory pathways and oxidative stress, areas where benzoic acid derivatives have shown promise. Preliminary in vitro studies suggest that this compound may exhibit anti-inflammatory properties by interacting with key signaling molecules involved in the inflammatory response. The chlorobenzyl group, in particular, has been associated with enhanced binding interactions in certain pharmacophores, which could be leveraged to improve drug efficacy.
The methoxy group at the third position of the benzoic acid ring further enhances the compound’s pharmacological profile. Methoxy-substituted benzoic acids are known to exhibit improved metabolic stability and better bioavailability, making them favorable candidates for therapeutic development. Additionally, the oxygen atom in the chlorobenzyl moiety provides a site for hydrogen bonding or other non-covalent interactions with biological targets, which can be critical for achieving high affinity and selectivity.
From a synthetic chemistry standpoint, 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid serves as an excellent scaffold for exploring new synthetic methodologies. The compound’s structure allows for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, further functionalization of the chlorobenzyl group could yield derivatives with enhanced solubility or altered pharmacokinetic profiles. Similarly, modifications to the methoxy group might reveal new biological activities or improve metabolic clearance.
Recent advances in computational chemistry have also facilitated the study of 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid. Molecular modeling techniques have been employed to predict how this compound might interact with various biological targets, such as enzymes or receptors involved in disease pathways. These predictions can guide experimental efforts by identifying key structural features that need optimization for improved therapeutic efficacy. Additionally, virtual screening methods have been used to identify potential analogs of this compound that might exhibit enhanced activity or selectivity.
The pharmaceutical industry has long been interested in developing novel compounds based on benzoic acid derivatives due to their proven safety profiles and well-documented biological activities. 4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid represents an intriguing addition to this class of compounds, with its unique structural features offering potential advantages over existing drugs. As research continues to uncover new therapeutic applications for this molecule, it is likely that further studies will explore its mechanisms of action and potential clinical uses.
In conclusion,4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid (CAS No. 113457-35-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for synthetic chemists and a promising candidate for further exploration in drug discovery. As our understanding of its biological activities grows,this molecule is poised to play an important role in addressing unmet medical needs.
113457-35-5 (4-[(3-Chlorobenzyl)oxy]-3-methoxybenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)